2-(2-Hydroxycyclopentyl)-2-methylbutanal

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2-(2-hydroxycyclopentyl)-2-methylbutanal
• InChI: InChI=1S/C10H18O2/c1-3-10(2,7-11)8-5-4-6-9(8)12/h7-9,12H,3-6H2,1-2H3
• InChI Key: BPXSXGAEPMKRBA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C=O)C1CCCC1O

Description

2-(2-Hydroxycyclopentyl)-2-methylbutanal is a branched aldehyde featuring a cyclopentanol substituent at the second carbon of the butanal chain. Its molecular formula is C₁₀H₁₈O₂, with a molecular weight of 170.25 g/mol. The compound combines the reactivity of an aldehyde group with the steric and hydrogen-bonding effects of the hydroxycyclopentyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Hydroxycyclopentyl)-2-methylbutanal can be achieved through various synthetic routes. One common method involves the reaction of cyclopentanone with a suitable aldehyde under basic conditions to form the desired product. The reaction typically requires a catalyst, such as sodium hydroxide, and is carried out at elevated temperatures to facilitate the formation of the cyclopentyl ring.

Industrial Production Methods

In an industrial setting, the production of 2-(2-Hydroxycyclopentyl)-2-methylbutanal may involve the use of large-scale reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the product. The use of advanced separation techniques, such as distillation and chromatography, is also common to isolate and purify the compound.

Chemical Reactions Analysis

Types of Reactions

2-(2-Hydroxycyclopentyl)-2-methylbutanal undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or carboxylic acid.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The hydroxy group can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Halogenation reactions often use reagents like thionyl chloride or phosphorus tribromide.

Major Products Formed

Oxidation: Formation of 2-(2-Oxocyclopentyl)-2-methylbutanal or 2-(2-Carboxycyclopentyl)-2-methylbutanal.

Reduction: Formation of 2-(2-Hydroxycyclopentyl)-2-methylbutanol.

Substitution: Formation of halogenated derivatives or alkyl-substituted compounds.

Scientific Research Applications

2-(2-Hydroxycyclopentyl)-2-methylbutanal has various applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and as a component in fragrances and flavors.

Mechanism of Action

The mechanism of action of 2-(2-Hydroxycyclopentyl)-2-methylbutanal involves its interaction with specific molecular targets and pathways. The hydroxy group can form hydrogen bonds with enzymes and receptors, influencing their activity. The compound’s structure allows it to participate in various biochemical reactions, potentially modulating cellular processes and signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1. 2-Methylbutanal (C₅H₁₀O)

• Molecular Weight : 86.13 g/mol.
• Boiling Point : 91°C .
• Key Features : A simple branched aldehyde lacking hydroxyl or cyclic groups. Its lower molecular weight and absence of polar functional groups result in higher volatility and lower solubility in polar solvents compared to 2-(2-hydroxycyclopentyl)-2-methylbutanal.
• Reactivity : Undergoes typical aldehyde reactions (e.g., nucleophilic addition). The absence of a hydroxyl group limits intramolecular interactions, favoring simpler reaction pathways .

2.2. 2-Hydroxy-3-methylbutanal (C₅H₁₀O₂)

• Molecular Weight : 102.13 g/mol.
• Key Features : Contains a hydroxyl group at the third carbon, adjacent to the aldehyde. This proximity enables intramolecular hydrogen bonding or hemiacetal formation, altering reactivity and stability. Its higher polarity compared to 2-methylbutanal improves solubility in aqueous media. However, the lack of a cyclic structure reduces steric hindrance relative to the target compound .

2.3. 2-Hydroxy-3-cyclopentylbutanal (C₉H₁₆O₂)

• Molecular Weight : 156.22 g/mol.
• Key Features: Features a cyclopentyl group at the third carbon but differs from the target compound in the hydroxyl group’s position (on the butanal chain vs. the cyclopentyl ring). This distinction affects hydrogen-bonding capacity and steric interactions.

2.4. α,2,2,6-Tetramethylcyclohexenebutanal (C₁₄H₂₄O)

• Molecular Weight : 208.35 g/mol.
• Key Features : A larger, more complex aldehyde with a cyclohexene ring and methyl substituents. The cyclohexene ring introduces π-bond conjugation and increased hydrophobicity, while the methyl groups add steric bulk. These features contrast with the hydroxycyclopentyl group in the target compound, which provides a polar hydroxyl group for hydrogen bonding .

Research Implications

• Synthetic Routes: highlights hydrolysis of esters to form cyclopentanone intermediates, suggesting analogous methods could synthesize the target compound’s hydroxycyclopentyl moiety .
• Reactivity: The hydroxyl group in 2-(2-hydroxycyclopentyl)-2-methylbutanal may stabilize transition states via hydrogen bonding, influencing reaction selectivity compared to non-hydroxylated analogs .

Notes and Limitations

• Data Gaps : Direct experimental data (e.g., NMR, boiling point) for the target compound are absent in the evidence, necessitating cautious extrapolation.
• Functional Group Interactions : The hydroxyl position (cyclopentyl vs. aliphatic chain) significantly alters physicochemical behavior but requires validation through targeted studies.